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Compound of Interest

Compound Name: Gallic acid hydrate

Cat. No.: B139992

An In-depth Technical Guide to the Crystal Structure Analysis of Gallic Acid Monohydrate

Introduction

Gallic acid (3,4,5-trihydroxybenzoic acid), a naturally occurring phenolic acid found in a variety
of plants, is a molecule of significant interest to the pharmaceutical and food industries due to
its potent antioxidant, anti-inflammatory, and anti-cancer properties.[1][2][3] The efficacy and
bioavailability of gallic acid in solid dosage forms are intrinsically linked to its solid-state
properties, which are dictated by its crystal structure. Gallic acid is known to exhibit complex
polymorphism, existing in both anhydrous and hydrated forms.[4][5] This guide focuses on the
crystal structure analysis of gallic acid monohydrate (C7HeOs-H20), providing a comprehensive
overview for researchers, scientists, and drug development professionals.

Physicochemical Properties

Gallic acid monohydrate presents as white, yellowish-white, or pale fawn-colored needle-
shaped or prismatic crystals.[2][6][7] It is stable at room temperature and pressure but is
susceptible to oxidation upon exposure to light.[2] Key physicochemical properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C7HsOs [8]
Molecular Weight 188.13 g/mol [8]

Melting Point ~252-260 °C (decomposes) [31[6]
Solubility in water 1.5 g/100 mL (20 °C) [6]

Soluble in hot water, ethanol,
. acetone, ether, and glycerol.[2]
Other Solubilities )
[3][7] Insoluble in benzene and

chloroform.[2][7]

White to pale fawn-colored
Appearance [61[7]
crystals

Crystal Structure and Polymorphism

Gallic acid monohydrate is a notable example of a polymorphic system, with at least seven
crystalline forms identified to date.[4][9] This polymorphism arises from the molecule's ability to
form various stable hydrogen-bonding networks, leading to different crystal packing
arrangements.[4] The gallic acid molecule itself is essentially planar, though slight torsions of
the carboxyl group out of the phenyl plane can occur.[1][5][10]

Crystallographic Data

The crystallographic data for two of the most commonly cited polymorphs of gallic acid
monohydrate are presented below. These different crystal structures highlight the variability in
packing and hydrogen-bonding schemes.[1]
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R Polymorph 1 (Jiang et al., Polymorph 2 (Okabe et al.,
2000) 2001)

Crystal System Monoclinic Monoclinic

Space Group P2i/c P2/n

a (A) 5.794 14.15 (1)

b (A) 4.719 3.622 (9)

c (A) 28.688 15.028 (10)

a (%) 90.00 90

B (°) 95.08 97.52 (7)

y () 90.00 90

Volume (A3) 779.4 764 (1)

A 4 4

Temperature (K) Not specified 296

Reference [518] [1][11]

Structural Analysis: The Hydrogen Bonding Network

The crystal structure of gallic acid monohydrate is extensively stabilized by a complex network
of both intramolecular and intermolecular hydrogen bonds.[1][5][10] The three hydroxyl groups
on the phenyl ring and the carboxylic acid group, along with the water molecule of hydration, all
participate as hydrogen bond donors and acceptors.[1]

In one polymorph, the gallic acid molecule features two intramolecular hydrogen bonds
between adjacent hydroxyl groups.[1] The packing is further stabilized by intermolecular
hydrogen bonds connecting the gallic acid molecules to each other and to the water molecules,
creating a robust three-dimensional structure.[1][10] The water molecule plays a crucial role in
bridging different gallic acid molecules through hydrogen bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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